Cas no 2545178-49-0 (5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine)

• Product Name: 5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine
• CAS No: 2545178-49-0
• MF: C₁₂H₁₆FNSi
• MW: 221.35
• MDL: MFCD34185134
• CID: 5087918
• Update Time: 2025-10-22

5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine

• MDL： MFCD34185134
• Inchi： 1S/C12H16FNSi/c1-9-7-10(13)8-12(14)11(9)5-6-15(2,3)4/h7-8H,14H2,1-4H3
• InChI Key： QPCHWYZJOKAVEX-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=CC(C)=C1C#C[Si](C)(C)C

Additional information on 5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine

Introduction to 5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine (CAS No. 2545178-49-0)

5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine is a sophisticated organic compound characterized by its intricate molecular structure, which integrates fluorine, methyl, and trimethylsilyl functional groups with an aromatic amine moiety. This compound, identified by its Chemical Abstracts Service (CAS) number 2545178-49-0, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The presence of a fluoro substituent enhances the metabolic stability and binding affinity of the molecule, making it a valuable candidate for medicinal chemistry investigations.

The structural motif of 5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine incorporates a phenyl ring linked to an amine group, with additional substituents that modulate its electronic and steric properties. The fluoro group at the 5-position introduces a lipophilic character while simultaneously influencing the compound's interactions with biological targets. The methyl group at the 3-position and the trimethylsilyl ethynyl moiety at the 2-position further contribute to the molecule's complexity, offering multiple sites for functionalization and derivatization.

In recent years, there has been a surge in research focused on fluorinated aromatic amines due to their broad spectrum of biological activities. These compounds have been explored for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The unique electronic properties of fluorine atoms can significantly alter the pharmacokinetic profiles of molecules, often leading to improved bioavailability and reduced susceptibility to metabolic degradation. 5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine exemplifies this trend, as its design aims to leverage these advantages in drug development.

One of the most compelling aspects of 5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine is its potential as a building block for more complex pharmacophores. The trialkylsilyl ethynyl group provides a versatile handle for further chemical modifications, enabling the synthesis of analogues with tailored properties. This flexibility is particularly valuable in high-throughput screening campaigns, where rapid access to diverse chemical libraries is essential for identifying lead compounds.

The(trimethylsilyl)ethynyl group also contributes to the compound's stability under various reaction conditions, making it suitable for multi-step synthetic routes commonly employed in drug discovery. Additionally, the presence of fluorine atoms can enhance the compound's binding affinity to biological targets by improving hydrophobic interactions and reducing solvation effects. These features have made 5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine a subject of interest for researchers aiming to develop novel therapeutics.

Recent advancements in computational chemistry have further accelerated the study of such complex molecules. Molecular modeling techniques allow researchers to predict the binding modes and interactions of 5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine with target proteins, providing insights into its potential pharmacological activity. These simulations have been instrumental in guiding synthetic efforts and optimizing molecular structures for improved efficacy.

The synthesis of 5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include cross-coupling reactions, such as Sonogashira couplings, which are commonly used to introduce alkyne functionalities into aromatic systems. The protection and deprotection of functional groups, particularly the trimethylsilyl (TMS) group on the ethynyl moiety, are critical steps that must be meticulously controlled.

The role of fluorine in modulating drug-receptor interactions has been extensively studied in recent literature. For instance, fluorinated aromatic amines have been shown to exhibit enhanced binding affinities to certain enzymes and receptors compared to their non-fluorinated counterparts. This phenomenon has been attributed to the ability of fluorine atoms to engage in favorable dipole-dipole interactions and π-stacking effects with biological targets. Such insights have informed the design of 5-Fluoro-3-methyl-2-trimethylsilanylethynyl-phenylamine, ensuring that it is optimized for maximum biological activity.

In addition to its potential as an active pharmaceutical ingredient (API), 5-fluoro -3-meth yl -2-trim eth ylsilan yle th yny l-ph eny lami ne may also serve as an intermediate in the synthesis of more complex molecules. Its structural features make it amenable to further derivatization, allowing chemists to explore new chemical space and identify novel therapeutic agents. The growing interest in fluorinated compounds underscores their importance in modern drug discovery efforts.

The development of new synthetic methodologies has also played a crucial role in advancing research related to this compound. Innovations such as transition-metal-catalyzed reactions have enabled more efficient and scalable syntheses of complex fluorinated aromatics. These advancements have not only facilitated the production of 5-fluoro -3-meth yl -2-trim eth ylsilan yle th yny l-ph eny lami ne but also opened up new possibilities for exploring related compounds.

Future research directions may focus on exploring the pharmacological properties of derivatives of 5-fluoro -3-meth yl -2-trim eth ylsilan yle th yny l-ph eny lami ne through structure-based drug design approaches. By leveraging computational tools and experimental data, researchers can identify modifications that enhance potency, selectivity, and pharmacokinetic profiles. Such efforts are essential for translating promising candidates into viable drug candidates.

The versatility of 5-fluoro -3-meth yl -2-trim eth ylsilan yle th yny l-ph eny lami ne as a scaffold underscores its significance in medicinal chemistry research. Its unique combination of functional groups provides ample opportunities for innovation, making it a valuable asset in ongoing efforts to develop novel therapeutics. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing unmet medical needs.